Basic green 4
C23H25ClN2
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Substituting Basic Green 4 with in-class dyes like Basic Green 1 disrupts absorption maxima, invalidating acrylic fiber saturation factor (SF) calibrations. Basic Green 4 (CAS 14426-28-9) is the industry-standard reference calibrant for SF determination, ensuring accurate dye recipe formulations.
- Stoichiometric binding to acrylic anionic sites ensures reproducible SF values.
- High aqueous solubility eliminates need for dispersing agents in bulk dyeing of paper, leather, and bast fibers.
- Cationic nature enables use as primary counterstain in microbiological protocols (e.g., Schaeffer-Fulton).
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IUPAC Name
Molecular Formula
C23H25ClN2
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solubility
Sol 1 /part/ in 15 /parts/ of water and 1 /part/ in 15 /parts/ of alcohol.
Very soluble in ethanol
In water, 4.0X10+4 mg/L at 25 °C
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Basic Green 4 (CAS 14426-28-9), widely recognized as the Malachite Green cation, is a high-performance cationic triphenylmethane dye. In industrial procurement, it is primarily valued for its intense blue-green tinctorial strength, exceptional affinity for the anionic sites of acrylic fibers, and high aqueous and ethanolic solubility [1]. Unlike non-ionic or acidic colorants, its tetramethyl-triphenylmethane structure provides a stoichiometric binding capability that is highly standardized in textile quality control [2]. Furthermore, its reversible pH-dependent structural transitions and redox susceptibility make it a critical active material in specialized analytical, dosimetric, and biological staining applications, extending its utility far beyond conventional textile dyeing [3].
Research Fit
References
Substituting Basic Green 4 with closely related in-class alternatives or different dye classes fundamentally disrupts application-critical performance. Replacing it with Basic Green 1 (Brilliant Green) alters the alkyl substitution (tetraethyl vs. tetramethyl), which shifts the absorption maximum and invalidates standardized saturation value (SF) calculations required for acrylic fiber quality control [1]. Attempting to use its reduced metabolite, Leucomalachite Green, completely eliminates the visible chromophore, rendering it useless for dyeing or staining [2]. Furthermore, substituting it with acid or disperse dyes eliminates the cationic affinity necessary for binding to polyacrylonitrile substrates, resulting in poor exhaustion, unacceptable wash fastness, and the need for complex dispersing agents [3].
Substitution Risk
References
- [1] Laboratory Information Bulletin (LIB) 4395: Analyses of Crystal Violet & Brilliant Green. U.S. Food and Drug Administration.
- [2] IARC Monographs on the Identification of Carcinogenic Hazards to Humans, No. 129. Malachite Green and Leucomalachite Green.
- [3] Dyeing Properties of Acrylic Fibers. Journal of the Society of Fiber Science and Technology, Japan.
Acrylic Fiber Saturation Factor Calibration
Basic Green 4 (CAS 14426-28-9) is the internationally recognized standard for determining the saturation value (SF) of acrylic and modacrylic fibers. Because it is a highly substantive cationic dye, it binds stoichiometrically to the anionic end groups (e.g., sulfonate or carboxylate) of the fiber. In comparative dyeing assessments, Basic Green 4 provides the baseline combination constant (k-value) against which all other cationic dyes are calibrated [1]. Substituting it with closely related dyes like Basic Green 1 (Brilliant Green) introduces deviations in the calculated k-value and fiber saturation limits, as Brilliant Green's tetraethyl structure alters diffusion coefficients compared to the tetramethyl structure of Basic Green 4 [2].
| Evidence Dimension | Baseline calibration for acrylic fiber saturation value (SF) |
| Target Compound Data | Basic Green 4 (Standardized reference calibrator for k-value and SF determination) |
| Comparator Or Baseline | Basic Green 1 / Brilliant Green (Non-standardized, yields divergent diffusion and saturation metrics) |
| Quantified Difference | Basic Green 4 provides the exact stoichiometric baseline (1.0 to 4.5 SF range) required for calculating anionic end-group concentration (25 × SF meq/kg), whereas substitutes cannot be used as the universal calibrator. |
| Conditions | Standardized acrylic fiber dyebath (pH 3.5–6.0) |
Procurement for textile manufacturing and QC laboratories must strictly source Basic Green 4 to ensure accurate, globally recognized fiber saturation and dye compatibility calculations.
Chromophore Delocalization and Molar Absorptivity
The intense coloration of Basic Green 4 is driven by the extended π-electron delocalization across its tetramethyl-triphenylmethane cationic structure. It exhibits a strong visible absorption maximum (λ_max) at approximately 616–620 nm, with a high molar absorptivity (ε) often exceeding 77,000 L/mol·cm in aqueous or ethanolic solutions [1]. In stark contrast, its reduced metabolite, Leucomalachite Green (CAS 129-73-7), completely loses this delocalization due to the saturation of the central carbon atom, shifting its absorption maximum into the ultraviolet range (λ_max ≈ 262 nm) and rendering it colorless [2].
| Evidence Dimension | Visible light absorption maximum (λ_max) and coloration |
| Target Compound Data | Basic Green 4 (λ_max ≈ 616–620 nm, intense blue-green) |
| Comparator Or Baseline | Leucomalachite Green (λ_max ≈ 262 nm, colorless) |
| Quantified Difference | A massive bathochromic shift of over 350 nm distinguishes the active cationic dye from its reduced leuco-analog. |
| Conditions | Aqueous or ethanolic solution at standard temperature and pressure |
Buyers formulating high-tinctorial-strength dyes, biological stains, or optical sensors must procure the oxidized cationic form (Basic Green 4) to achieve the required visible spectrum performance.
pH-Responsive Carbinol Base Conversion
Basic Green 4 exhibits highly specific, reversible halochromic behavior that makes it valuable for specialized sensing and dosimetry. In mildly acidic to neutral conditions (pH 1–10), the compound exists as the intensely colored cation. However, in highly alkaline environments (pH > 12), the central carbon atom undergoes hydration, converting the molecule into the colorless carbinol base form [1]. Furthermore, in strongly acidic solutions (pH < 1), it forms a yellow dication [2]. This dynamic, multi-state responsiveness is entirely absent in standard reactive or disperse dyes, which are engineered to maintain color stability across broad pH ranges.
| Evidence Dimension | pH-dependent structural and colorimetric conversion |
| Target Compound Data | Basic Green 4 (Cationic blue-green at pH 1–10; colorless carbinol at pH > 12; yellow dication at pH < 1) |
| Comparator Or Baseline | Standard reactive/disperse dyes (Engineered for pH-independent color stability) |
| Quantified Difference | Basic Green 4 provides a distinct, three-state colorimetric transition across the pH spectrum, whereas standard textile dyes resist such halochromic shifts. |
| Conditions | Aqueous solutions titrated from pH < 1 to pH > 12 |
This reversible halochromism dictates the procurement of Basic Green 4 for advanced applications like radiation dosimetry, pH indicators, and environmental sensors where dynamic visual feedback is required.
Aqueous Solubility and Processability
The processability of Basic Green 4 is significantly enhanced by its ionic nature. As a cationic salt, it demonstrates excellent solubility in water (yielding stable blue-green solutions) and is highly soluble in polar organic solvents like ethanol (up to approx. 40 mg/mL) [1]. This contrasts sharply with disperse dyes (e.g., Disperse Red 17), which are virtually insoluble in water and require the addition of specialized dispersing agents, elevated temperatures, and complex milling processes to achieve uniform dyebaths [2]. The high solubility of Basic Green 4 simplifies formulation and reduces the need for toxic or expensive cosolvents.
| Evidence Dimension | Aqueous and ethanolic solubility for dyebath formulation |
| Target Compound Data | Basic Green 4 (Highly soluble in water and ethanol without additives) |
| Comparator Or Baseline | Disperse dyes (Insoluble in water; require chemical dispersants and high-shear milling) |
| Quantified Difference | Basic Green 4 eliminates the need for dispersing agents, directly dissolving to form a functional cationic dyebath, whereas disperse dyes require complex, multi-step formulation. |
| Conditions | Standard aqueous dyebath preparation at ambient to moderate temperatures |
Procuring Basic Green 4 streamlines manufacturing workflows, lowers auxiliary chemical costs, and simplifies the preparation of biological stains and textile dyebaths.
Acrylic Fiber Quality Control
Directly downstream of its standardized k-value and stoichiometric binding, it is procured as the reference calibrator for determining the saturation factor (SF) of new acrylic and modacrylic fibers, ensuring accurate recipe formulation across the textile industry [1].
Biological Counter-Staining for Histology
Leveraging its high aqueous solubility and cationic nature, it is utilized as a primary counter-stain (e.g., in the Schaeffer-Fulton endospore stain) where it effectively binds to negatively charged cellular structures without requiring complex mordants [2].
Colorimetric Sensors and Dosimetry
Downstream of its halochromic and redox properties, it is integrated into chemical sensors and radiation dosimeters that rely on its reversible transition between the colored cation, the yellow dication, and the colorless carbinol or leuco forms [3].
Paper and Leather Coloration
Driven by its processability and lack of required dispersing agents, it is procured for the bulk dyeing of paper, leather, and bast fibers where rapid, high-intensity coloration from aqueous solutions is prioritized .
Application Fit Matrix
References
Physical Description
Green metallic solid; [HSDB]
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Related CAS
Therapeutic Uses
MEDICATION (VET): Antiseptic. Internally, in calf scours and canine dysentery (Escherichia coli). Externally (0.5-10%), on infected wounds and abrasions- often as triple dye, containing brilliant green, gentian violet, and rivanol. Bacteriostatic effectiveness decreased by increased concentration of bile salts.
MEDICATION (VET): Approximately 10 times more effective against gram-positive than gram-negative organisms.
MEDICATION (VET): ... (medical grade, zinc-free) has been used for treatment of mycotic infect in fish.
For more Therapeutic Uses (Complete) data for MALACHITE GREEN (7 total), please visit the HSDB record page.
Mechanism of Action
... In order to understand the mechanism(s) of tumor promotion by MY /Metanil yellow/ and MG /malachite green/, we have studied the levels of PCNA, a marker of cell proliferation and cell cycle regulatory proteins, cyclin D1, and its associated kinase, cdk4, cyclin B1, and associated kinase, cdc2. Immunohistochemical staining showed an elevated level of PCNA in animals administered MY and MG subsequent to DEN /N-nitrosodiethylamine/ treatment. Western and Northern blot hybridization showed an increased expression of both cyclin D1 and its associated kinase cdk4, and cyclin B1 and its associated kinase cdc2, in livers of rats administered MY and MG after administration of DEN as compared to untreated or DEN controls. The increased level of mRNA was due to the increased rate of transcription of these genes as studied by run-on transcription assay.
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Absorption Distribution and Excretion
... A 6-day-lasting therapeutic bath of rainbow trout was performed in malachite green of 0.2 mg/L concentration. Its residues were then observed in muscle, liver and skin of treated fish. Immediately after the bath, malachite green was detected in muscle, liver and skin at the levels of 0.383, 0.834 and 0.649 mg/kg, respectively, as a sum of both coloured form and leukoform. Eight weeks after the bath, an expressive decrease of the coloured form of malachite green was found while its leukoform was detected in fish as late as after 10 months. Results of analyses were found negative twelve months after the bath.
Wikipedia
Use Classification
Methods of Manufacturing
CONDENSATION OF BENZALDEHYDE WITH N,N-DIMETHYLANILINE IN THE PRESENCE OF AN ACID, FOLLOWED BY OXIDATION OF THE RESULTING PRODUCT WITH LEAD PEROXIDE AND AN ACID; HEATING N,N-DIMETHYLANILINE WITH BENZOTRICHLORIDE
For dyeing it is prepared as a double salt with zinc chloride.
General Manufacturing Information
Methanaminium, N-[4-[[4-(dimethylamino)phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, chloride (1:1): ACTIVE
IT HAS ALSO FOUND USE AS AN AGRICULTURAL FUNGICIDE. CHEMICALLY RELATED TO GENTIAN VIOLET ... .
Analytic Laboratory Methods
Clinical Laboratory Methods
echa.europa.eu. Retrieved 27 December2021.
Adina Raducan, Alexandra Olteanu, Mihaela Puiu, Dumitru Oancea "Influence of surfactants on the fading of malachite green" Central European Journal of Chemistry, 2008, Volume 6, pp. 1895–1066 (Print) 1644–3624 (Online). doi:10.2478/s11532-007-0066-0
Dr. M Vishwanathan. Principles of organic chemistry. Jai Sai Publications. pp. 2/37.
Thomas Gessner and Udo Mayer "Triarylmethane and Diarylmethane Dyes" in Ullmann's Encyclopedia of Industrial Chemistry 2002, Wiley-VCH, Weinheim.doi:10.1002/14356007.a27_179
Srivastava, S; Sinha, R; Roy, D (2004). "Toxicological effects of malachite green". Aquatic Toxicology. 66 (3): 319–29. doi:10.1016/j.aquatox.2003.09.008. PMID 15129773.
"DNA Analyst Training Laboratory Training Manual Protocol 2.18 Leucomalachite Green Presumptive Test for Blood" (PDF). National Forensic Science Technology Center. Retrieved 8 January 2018.
Szent-Gyorgyi, Christopher (2007). "Fluorogen-activating single-chain antibodies for imaging cell surface proteins". Nature Biotechnology. 26 (2): 235–240. doi:10.1038/nbt1368. PMID 18157118. S2CID 21815631.
Wendy C. Andersen, Sherri B. Turnipseed, and José E. Roybal "Quantitative and Confirmatory Analyses of Malachite Green and Leucomalachite Green Residues in Fish and Shrimp" J. Agric. Food Chem. 2006, volume 54, pp. 4517–4523.doi:10.1021/jf0532258 and references therein
Chinese fish crisis shows seafood safety challenges, USA Today, 7/1/2007
Veterinary Residues Committee. Annual Report on Surveillance for Veterinary Residues in Food in the UK for 2001, 2002, and 2003 Archived 2012-02-11 at the Wayback Machine.
"Food Safety Information - Prohibited Substances in Food".
Culp, S J; Beland, FA; Heflich, R H; et al. (2002). "Mutagenicity and carcinogenicity in relation to DNA adduct formation in rats fed leucomalachite green". Mutation Research. 506–507: 55–63. doi:10.1016/S0027-5107(02)00152-5. PMID 12351145.
Babendure, Jeremy R.; Adams, Stephen R.; Tsien, Roger Y. (2003). "Aptamers Switch on Fluorescence of Triphenylmethane Dyes". Journal of the American Chemical Society. American Chemical Society (ACS). 125 (48): 14716–14717. doi:10.1021/ja037994o. ISSN 0002-7863. PMID 14640641.
Effect of Receptor Attachment on Sensitivity of Label Free Microcantilever Based Biosensor Using Malachite Green Aptamer https://doi.org/10.1016/j.snb.2019.126963
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